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An In-Depth Guide to the Science Advice Skills Development Program

Introduction

The Science Advice Skills Development Program (SASDP) is a flagship initiative of the
International Network for Governmental Science Advice (INGSA)-Africa regional chapter.[1][2] It
is designed to enhance the capacity of early and mid-career African scientists to effectively
communicate their research and provide evidence-based advice for policymaking.[1][2] The
program addresses the critical need for stronger connections between the scientific community
and policymakers in Africa to tackle the continent's challenges.[2][3][4] This guide provides a
comprehensive overview of the SASDP, its operational framework, and its impact on fostering
a culture of science advice across the African continent.

Program Objectives and Thematic Focus

The primary objective of the SASDP is to equip African scientists and researchers with the
necessary skills to translate their research findings into actionable science advice for relevant
audiences.[1][2][3] The program aims to foster the overall professional development of its
participants in the realm of science-policy interfacing.[2][3][4]
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A significant theme of the SASDP has been Climate Change in Africa, with a focus on

interconnected areas such as:

Health

Water

Energy

Food Security[2][4][5]

Program Structure and Methodology

The SASDP is structured as a mentorship program that pairs experienced policy-active

scientists, researchers, and policymakers with early to mid-career African scientists.[1][6] The

mentorship is conducted virtually over a period of approximately six months.[1][2]

Key Program Components:

Call for Mentees and Mentors: INGSA-Africa launches a call for applications for both
mentees and mentors.[1][5][7] Nominations from relevant organizations like academic or
research institutions and Academies of Science are invited, and self-nominations are also
accepted.[1]

Screening and Pairing: A rigorous screening process is undertaken to select participants.[2]
Mentees and mentors are then paired based on expertise, common interests, and language
of communication.[5]

Introductory Workshop: The program commences with a virtual introductory workshop that
serves as a contact phase for mentors and mentees.[2][4] This workshop features specialists
who address core topics in science advice.[2][4]

Mentorship Period: Following the workshop, the one-to-one mentorship period begins,
focusing on the development of the mentee's skills in science communication and policy
advice.

Final Projects and Closing Workshop: Mentees work on a final project throughout the
program, and the initiative culminates in a virtual closing workshop where they share their
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findings and outputs.[2] Mentors also discuss their experiences during this concluding

session.[2]

Program Participation and Reach

The SASDP has seen multiple cohorts, attracting a growing number of applicants and

expanding its geographical reach across Africa.

Mentee
Mentee Mentor Geograph
Cohort Program . . Selected Selected .
. Applicant  Applicant ic
Year Duration Mentees Mentors
S s Represen
tation
2022 (1st Not 8 African
3 months >30 - 10 10 )
Cohort) Specified countries
2023 (2nd 6 African
6 months 14 18 14 14 )
Cohort) countries
North,
Southern,
East, West,
2024 (3rd
6 months 60 111 22 22 and
Cohort)
Central
Africa, and
the Islands
2025 (4th ] ] Not yet Not yet Not yet
6 months Ongoing Ongoing
Cohort) selected selected selected

Data compiled from multiple sources.[2][3][5]

Experimental Protocols and Methodologies

The Science Advice Skills Development Program is a capacity-building and mentorship

initiative, not a research program that conducts laboratory or field experiments. Therefore,

detailed experimental protocols in the traditional scientific sense are not a component of this

program. The "experiments" within the context of the SASDP are the individual projects
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undertaken by the mentees. These projects are diverse and tailored to the mentee's area of
expertise and policy interests.

Examples of mentee projects include:

« A study on the impact of integrating community-based hygiene interventions with healthcare
professional training to reduce maternal and neonatal infections in Benin.[2]

e Research on antibiotics use and residue in cultured fish in Nigeria to inform public health
policy.[3]

e An evaluation of government and stakeholder efforts to address Pharmaceuticals and
Personal Care Products (PPCPs) in water to provide scientific evidence for policy
formulation.[3]

The methodologies for these projects are developed by the mentees under the guidance of
their mentors and are specific to the research questions being addressed.

Program Workflows and Logical Relationships

The following diagrams illustrate the key workflows and relationships within the Science Advice
Skills Development Program.

Pre-Program Program Execution Post-Program

Applications Received Selection
Call for Applications e Screening Pairing [ -Vatched Pairs . NSRS, Mentorship Period SR Final Project Development Closing Workshop SEER Dissemination of Outputs
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SASDP Program Workflow
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Logical Model of the SASDP
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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